Imidazol-1-YL-oxo-acetic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-imidazol-1-yl-2-oxoacetate
• InChI: InChI=1S/C9H12N2O3/c1-9(2,3)14-8(13)7(12)11-5-4-10-6-11/h4-6H,1-3H3
• InChI Key: OADVCRKWTJARKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(=O)N1C=CN=C1
• Molecular Formula: C9H12N2O3
• DSSTOX Substance ID: DTXSID50459049
• Molecular Weight: 196.20 g/mol
• CAS RN: 75716-83-5

Description

Imidazol-1-yl-oxo-acetic acid tert-butyl ester is a chemical compound with the molecular formula C9H12N2O3. It is also known by its Chemical Abstracts Service (CAS) number 75716-83-5.

Synthesis Analysis

The synthesis of this compound can be achieved via N-alkylation of imidazole using tert-butyl chloroacetate. This is followed by a non-aqueous ester cleavage of the resulting imidazol-1-yl-acetic acid tert-butyl ester in the presence of titanium tetrachloride.

Molecular Structure Analysis

The molecular structure of this compound consists of 9 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms. The molecular weight of the compound is 196.20318.

Chemical Reactions Analysis

Imidazole, the core structure of this compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It shows both acidic and basic properties and is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

This compound has a boiling point of 113 °C (at a pressure of 1.2 Torr) and a predicted density of 1.16±0.1 g/cm3. The predicted pKa value of the compound is 2.00±0.10.

Synthesis routes and methods

Procedure details

58.5 g (0.79 mol) of tert-butanol are added with stirring at 0° C. under argon to 100 g (0.79 mol) of oxalyl chloride in 1.3 l of THF. After stirring at 0° C for 1 hour, 161 g (2.37 mol) of imidazole in 0.7 l of THF are added dropwise in the course of 60 min. After a further 15 min, the mixture is filtered, the solid is washed with 0.5 l of THF, and the filtrate is concentrated to a volume of 1 l, filtered again, then completely concentrated, allowed to stand overnight at 0° C. under argon and again filtered through a frit.